![molecular formula C3H9Cl2O2PSi B097318 Dichlorophosphoryloxy(trimethyl)silane CAS No. 18026-83-0](/img/structure/B97318.png)
Dichlorophosphoryloxy(trimethyl)silane
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Overview
Description
Dichlorophosphoryloxy(trimethyl)silane, also known as DPTS, is an organosilicon compound widely used in the field of chemistry. It is a colorless, mobile liquid with a pungent odor and is highly reactive. DPTS is used as a reagent in various chemical reactions due to its ability to transfer the phosphoryl group to other molecules.
Mechanism of Action
Dichlorophosphoryloxy(trimethyl)silane acts as a phosphorylating agent by transferring the phosphoryl group to other molecules. The reaction takes place through a nucleophilic attack by the molecule on the phosphoryl group of this compound. The resulting product is a phosphorylated molecule.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects on humans. It is not used as a drug or medication and is only used in laboratory settings.
Advantages and Limitations for Lab Experiments
Dichlorophosphoryloxy(trimethyl)silane is a highly reactive compound that can be used in a variety of chemical reactions. It is a useful reagent for the synthesis of nucleoside phosphoramidites and phosphonate esters. However, this compound is also highly toxic and can pose a risk to researchers if not handled properly. It should be used with caution and in a well-ventilated area.
Future Directions
There are several potential future directions for the use of Dichlorophosphoryloxy(trimethyl)silane in scientific research. One potential application is in the synthesis of novel phosphonate esters for use in drug discovery. Another potential application is in the development of new methods for the synthesis of oligonucleotides. Additionally, this compound could be used in the development of new methods for the phosphorylation of other molecules.
Synthesis Methods
Dichlorophosphoryloxy(trimethyl)silane can be synthesized by reacting trimethylchlorosilane with phosphorus oxychloride. The reaction takes place in the presence of a catalyst, typically a tertiary amine such as triethylamine. The resulting product is purified by distillation under reduced pressure.
Scientific Research Applications
Dichlorophosphoryloxy(trimethyl)silane is widely used in scientific research as a phosphorylating agent. It is commonly used in the synthesis of nucleoside phosphoramidites, which are used in the solid-phase synthesis of oligonucleotides. This compound is also used in the synthesis of phosphonate esters, which are used in the synthesis of biologically active compounds.
Properties
18026-83-0 | |
Molecular Formula |
C3H9Cl2O2PSi |
Molecular Weight |
207.06 g/mol |
IUPAC Name |
dichlorophosphoryloxy(trimethyl)silane |
InChI |
InChI=1S/C3H9Cl2O2PSi/c1-9(2,3)7-8(4,5)6/h1-3H3 |
InChI Key |
IELXPXWECPLZIF-UHFFFAOYSA-N |
SMILES |
C[Si](C)(C)OP(=O)(Cl)Cl |
Canonical SMILES |
C[Si](C)(C)OP(=O)(Cl)Cl |
synonyms |
TRIMETHYLSILYLPHOSPHORODICHLORIDATE |
Origin of Product |
United States |
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